3-Isopropylisonicotinimidamide

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 3-propan-2-ylpyridine-4-carboximidamide
• InChI: InChI=1S/C9H13N3/c1-6(2)8-5-12-4-3-7(8)9(10)11/h3-6H,1-2H3,(H3,10,11)
• InChI Key: QBZUMFRIMHIROW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CN=C1)C(=N)N

Description

3-Isopropylisonicotinimidamide is a derivative of isonicotinic acid, featuring an amidine functional group (-C(=NH)NH₂) at the 3-position of the pyridine ring, substituted with an isopropyl group. This compound is hypothesized to have applications in medicinal chemistry due to its structural resemblance to bioactive amidine-containing molecules. Amidines are known for their role in enzyme inhibition and antimicrobial activity, though specific pharmacological data for this compound remain unexplored in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Isopropylisonicotinimidamide typically involves the reaction of isonicotinic acid with isopropylamine under specific conditions. The process may include steps such as esterification, amidation, and cyclization to achieve the desired product. Common reagents used in the synthesis include isonicotinic acid, isopropylamine, and various catalysts to facilitate the reactions.

Industrial Production Methods: In industrial settings, the production of 3-Isopropylisonicotinimidamide may involve large-scale synthesis using automated reactors and continuous flow systems. The reaction conditions are optimized to ensure high yield and purity of the product. Techniques such as crystallization and chromatography are employed to purify the compound.

Chemical Reactions Analysis

Types of Reactions: 3-Isopropylisonicotinimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The isopropyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution can result in various substituted derivatives.

Scientific Research Applications

3-Isopropylisonicotinimidamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Isopropylisonicotinimidamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are subjects of ongoing research, with studies focusing on its potential therapeutic applications.

Comparison with Similar Compounds

The following analysis compares 3-Isopropylisonicotinimidamide with three structurally related compounds from diverse sources. A summary table is provided, followed by detailed discussions.

Table 1: Comparative Overview of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications	Reference
3-Isopropylisonicotinimidamide	C₉H₁₄N₃	164.23	Pyridine, amidine, isopropyl	Hypothetical medicinal agent	-
3-Chloro-N-phenyl-phthalimide	C₁₄H₈ClNO₂	265.67	Phthalimide, chloro, phenyl	Polymer synthesis
3-(Isopropylamino)azetidine-3-carboxamide dihydrochloride	C₇H₁₆Cl₂N₄O	230.14	Azetidine, carboxamide, isopropyl	Pharmaceutical intermediate
2-{[3-(Dimethylamino)propyl]amino}isonicotinonitrile	C₁₁H₁₆N₄	204.27	Pyridine, nitrile, dimethylaminopropyl	Research chemical

Structural and Functional Differences

3-Chloro-N-phenyl-phthalimide

• Core Structure : Contains a phthalimide ring (isoindole-1,3-dione) with chloro and phenyl substituents.
• Key Contrasts: Unlike the pyridine-based 3-Isopropylisonicotinimidamide, this compound’s bicyclic aromatic system enhances rigidity, making it suitable as a monomer for polyimides. The electron-withdrawing chloro group may reduce reactivity compared to the nucleophilic amidine group in the target compound.
• Applications : Primarily used in polymer synthesis, highlighting divergent utility from the hypothesized medicinal role of amidines.

3-(Isopropylamino)azetidine-3-carboxamide dihydrochloride

• Core Structure: Features a four-membered azetidine ring with a carboxamide and isopropylamino group.
• The carboxamide group (-CONH₂) differs from the amidine (-C(=NH)NH₂), altering hydrogen-bonding capabilities and solubility (e.g., dihydrochloride salt improves aqueous solubility).

2-{[3-(Dimethylamino)propyl]amino}isonicotinonitrile

• Core Structure: Pyridine ring with a nitrile (-CN) and dimethylaminopropylamino substituent.
• Key Contrasts: The nitrile group is electron-withdrawing, contrasting with the electron-rich amidine in the target compound. The dimethylaminopropyl chain may enhance lipophilicity, whereas the isopropyl group in the target compound offers steric bulk without additional basicity.
• Applications: Limited data exist, but nitriles are often intermediates in organic synthesis, suggesting divergent reactivity profiles.

Physicochemical and Pharmacological Implications

• Solubility : The dihydrochloride salt in improves water solubility, whereas 3-Isopropylisonicotinimidamide’s amidine group may require salt formation for similar bioavailability.
• Synthetic Complexity : The azetidine ring in likely requires specialized synthetic routes, whereas the pyridine core of 3-Isopropylisonicotinimidamide may allow simpler derivatization.